molecular formula C16H21Cl2N3S B8552454 5-(3,5-Dichlorophenylthio)-2-dimethylaminomethyl-1-methyl-4-isopropyl-1H-imidazole CAS No. 178979-69-6

5-(3,5-Dichlorophenylthio)-2-dimethylaminomethyl-1-methyl-4-isopropyl-1H-imidazole

Cat. No.: B8552454
CAS No.: 178979-69-6
M. Wt: 358.3 g/mol
InChI Key: ONOUYBSREXQUHY-UHFFFAOYSA-N
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Description

5-(3,5-Dichlorophenylthio)-2-dimethylaminomethyl-1-methyl-4-isopropyl-1H-imidazole is a useful research compound. Its molecular formula is C16H21Cl2N3S and its molecular weight is 358.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

178979-69-6

Molecular Formula

C16H21Cl2N3S

Molecular Weight

358.3 g/mol

IUPAC Name

1-[5-(3,5-dichlorophenyl)sulfanyl-1-methyl-4-propan-2-ylimidazol-2-yl]-N,N-dimethylmethanamine

InChI

InChI=1S/C16H21Cl2N3S/c1-10(2)15-16(21(5)14(19-15)9-20(3)4)22-13-7-11(17)6-12(18)8-13/h6-8,10H,9H2,1-5H3

InChI Key

ONOUYBSREXQUHY-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=C(N(C(=N1)CN(C)C)C)SC2=CC(=CC(=C2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 0.15 g (0.43 mmol)of 2-chloromethyl-5-(3,5-dichlorophenylthio)-4-isopropyl-1-methyl-1H-imidazole (28a), 1 ml of acetonitrile and 1.5 ml of a 50% methylamine aqueous solution was stirred at room temperature for 1 hour. The reaction mixture was concentrated under reduced pressure, and the residue was extracted with diethyl ether. The extract was washed with water and with saturated brine and dried over potassium carbonate. The solvent was distilled off under reduced pressure, and the residue was fractionated by silica gel chromatography (ethyl acetate:methylene chloride=1:4)to obtain 0.148 g of (Compound I-78)(yield 95%). Oil.
Name
2-chloromethyl-5-(3,5-dichlorophenylthio)-4-isopropyl-1-methyl-1H-imidazole
Quantity
0.15 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step One

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